Cas no 130420-78-9 (6-broMo-5-Methoxyindoline-2,3-dione)

• Product Name: 6-broMo-5-Methoxyindoline-2,3-dione
• CAS No: 130420-78-9
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD23382479
• CID: 3034242
• PubChem ID: 10106429
• Update Time: 2025-05-28

6-broMo-5-Methoxyindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-broMo-5-Methoxyindoline-2,3-dione
• 6-bromo-5-methoxyindoline-2,3-dime

• MDL： MFCD23382479
• Inchi： 1S/C9H6BrNO3/c1-14-7-2-4-6(3-5(7)10)11-9(13)8(4)12/h2-3H,1H3,(H,11,12,13)
• InChI Key： YAPKYMNANRNKHH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C(NC=2C=1)=O)=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-broMo-5-Methoxyindoline-2,3-dione

Comprehensive Analysis of 6-Bromo-5-Methoxyindoline-2,3-dione (CAS No. 130420-78-9): Properties, Applications, and Research Insights

6-Bromo-5-Methoxyindoline-2,3-dione (CAS No. 130420-78-9) is a specialized organic compound belonging to the class of indole derivatives. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of both bromo and methoxy functional groups in its molecular framework makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a precursor in the development of bioactive compounds and drug candidates.

In recent years, the demand for 6-Bromo-5-Methoxyindoline-2,3-dione has increased, driven by its utility in medicinal chemistry and material science. The compound's CAS No. 130420-78-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its molecular structure, characterized by an indoline-2,3-dione core, offers versatility in chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in personalized medicine and green chemistry, where efficient and sustainable synthesis methods are prioritized.

One of the most discussed topics in relation to 6-Bromo-5-Methoxyindoline-2,3-dione is its potential role in neuroprotective agents. Studies suggest that indole derivatives may exhibit antioxidant and anti-inflammatory properties, making them candidates for treating neurodegenerative diseases. Additionally, the compound's brominated structure has sparked interest in its use as a fluorescence probe or imaging agent in biological systems. These applications are particularly relevant in the era of precision medicine, where targeted therapies and diagnostic tools are in high demand.

From a synthetic perspective, 6-Bromo-5-Methoxyindoline-2,3-dione is often synthesized via electrophilic aromatic substitution reactions, leveraging the reactivity of its indole scaffold. Researchers are also exploring catalytic methods to improve yield and reduce environmental impact, addressing the growing emphasis on sustainable chemistry. The compound's solubility and stability under various conditions are frequently studied, as these properties are critical for its practical applications in drug formulation and industrial processes.

In the context of intellectual property, CAS No. 130420-78-9 has been cited in several patents related to pharmaceutical compositions and organic electronics. This highlights its cross-disciplinary importance, bridging gaps between life sciences and advanced materials. Furthermore, the compound's spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in its identification and quality control during production.

As the scientific community continues to explore the potential of 6-Bromo-5-Methoxyindoline-2,3-dione, its relevance in high-throughput screening and combinatorial chemistry cannot be overstated. The compound's ability to serve as a building block for diverse molecular architectures positions it as a key player in modern drug discovery pipelines. With ongoing advancements in computational chemistry and AI-driven molecular design, the future applications of this compound are expected to expand even further.

In summary, 6-Bromo-5-Methoxyindoline-2,3-dione (CAS No. 130420-78-9) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from therapeutic development to functional materials, underscore its importance in contemporary research. As interest in indole-based compounds grows, this compound will likely remain a focal point for innovation and discovery in the years to come.